Cas no 2171989-38-9 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidoacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidoacetic acid
• CAS No: 2171989-38-9
• MF: C₂₁H₂₂N₂O₆
• MW: 398.409185886383
• CID: 6219023
• PubChem ID: 165816391
• Update Time: 2025-06-11

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidoacetic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]acetic acid
• 2171989-38-9
• EN300-1485764

• Inchi： 1S/C21H22N2O6/c1-28-18(20(26)22-11-19(24)25)10-23-21(27)29-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-12H2,1H3,(H,22,26)(H,23,27)(H,24,25)
• InChI Key： OLRTYTDHSBXGAZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC(=O)O)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 398.14778643g/mol
• Monoisotopic Mass: 398.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidoacetic acid

Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidoacetic acid (CAS No. 2171989-38-9)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidoacetic acid (CAS No. 2171989-38-9) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a methoxypropanamidoacetic acid backbone, makes it a valuable building block in pharmaceutical research and drug development. This article delves into its properties, applications, and relevance in modern scientific advancements.

In recent years, the demand for Fmoc-protected compounds like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidoacetic acid has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-amino acid derivatives" and "CAS 2171989-38-9 applications" to understand their utility in creating therapeutic peptides and biomaterials. The compound's methoxy group enhances solubility, while the Fmoc moiety ensures selective deprotection, aligning with trends in green chemistry and sustainable synthesis.

From a structural perspective, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidoacetic acid exhibits remarkable stability under standard SPPS conditions. Its carboxylic acid terminus allows for efficient coupling with other amino acids, making it ideal for constructing complex peptide chains. Questions like "How to purify Fmoc-amino acids?" or "Best solvents for CAS 2171989-38-9" highlight user interest in practical handling. Common solvents include DMF and dichloromethane, though newer ionic liquid-based systems are gaining traction.

The compound's relevance extends to nanotechnology and biomedical engineering, where it serves as a linker for surface functionalization. Searches for "Fmoc in drug delivery" or "2171989-38-9 in hydrogels" reflect its interdisciplinary appeal. Additionally, its compatibility with automated synthesizers addresses the growing need for high-throughput peptide production, a hotspot in personalized medicine research.

Quality control of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidoacetic acid involves HPLC and mass spectrometry, ensuring purity for sensitive applications. Users often inquire about "CAS 2171989-38-9 storage conditions," with recommendations to store at -20°C under argon to prevent degradation. This aligns with industry standards for reagent preservation.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidoacetic acid (CAS No. 2171989-38-9) is a cornerstone in peptide chemistry, bridging gaps between academia and industrial R&D. Its adaptability to emerging fields like bioelectronics and 3D bioprinting ensures its continued prominence in scientific literature and patent filings.